3-iodo-1-methyl-4-nitro-1H-pyrazole

• IUPAC Name: 3-iodo-1-methyl-4-nitropyrazole
• InChI: InChI=1S/C4H4IN3O2/c1-7-2-3(8(9)10)4(5)6-7/h2H,1H3
• InChI Key: QVKHKGMSULLBTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)I)[N+](=O)[O-]
• Molecular Formula: C4H4IN3O2
• Molecular Weight: 253.00 g/mol

Description

3-iodo-1-methyl-4-nitro-1H-pyrazole (IMNP) is a synthetic compound that has been studied extensively in recent years. It is a five-membered heterocyclic ring containing one nitrogen atom and four carbon atoms. IMNP is a versatile compound which has been used in a variety of scientific research applications, including drug development, catalysis, and biochemistry.

Scientific Research Applications

3-iodo-1-methyl-4-nitro-1H-pyrazole has been used in a variety of scientific research applications, including drug development, catalysis, and biochemistry. In drug development, this compound has been used as a precursor for the synthesis of drugs, such as antifungal agents and anti-inflammatory drugs. In catalysis, this compound has been used as a catalyst for the synthesis of organic compounds. In biochemistry, this compound has been used to study the structure and function of enzymes, as well as to study the structure of proteins.

Mechanism of Action

Target of Action

It is known that similar compounds often target specific enzymes or receptors in the body, altering their function and leading to various physiological effects .

Mode of Action

It is likely that this compound interacts with its targets by binding to active sites, thereby influencing the function of these targets .

Biochemical Pathways

Similar compounds often affect pathways related to the function of their targets, leading to downstream effects on various physiological processes .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which in turn influences its efficacy .

Result of Action

The effects are likely to be a result of the compound’s interaction with its targets and the subsequent influence on the associated biochemical pathways .

Action Environment

The action, efficacy, and stability of 3-iodo-1-methyl-4-nitro-1H-pyrazole can be influenced by various environmental factors. These may include factors such as temperature, pH, and the presence of other compounds .

Advantages and Limitations for Lab Experiments

3-iodo-1-methyl-4-nitro-1H-pyrazole has several advantages for laboratory experiments. It is relatively easy to synthesize, and it can be used in a variety of scientific research applications. Additionally, it is relatively stable and can be stored for long periods of time. However, this compound is also limited by its toxicity, as it has been found to be toxic to certain organisms.

Future Directions

3-iodo-1-methyl-4-nitro-1H-pyrazole has a number of potential future directions. It could be used to develop new drugs and catalysts. Additionally, it could be used to study the structure and function of enzymes, and to study the structure of proteins. This compound could also be used to study the effects of environmental toxins on cells and organisms. Finally, this compound could be used to study the effects of drugs on the body, and to develop new treatments for diseases.

Synthesis Methods

3-iodo-1-methyl-4-nitro-1H-pyrazole is synthesized in a three-step process. In the first step, 1-methyl-4-nitro-1H-pyrazole (MNIP) is reacted with potassium iodide to form this compound (this compound). In the second step, the this compound is reacted with an acid to form the desired product. Lastly, the product is purified using column chromatography.